![molecular formula C7H4N2OS B1380210 [1,3]Thiazolo[5,4-b]pyridine-2-carbaldehyde CAS No. 1480005-25-1](/img/structure/B1380210.png)
[1,3]Thiazolo[5,4-b]pyridine-2-carbaldehyde
Overview
Description
1,3-Thiazolo[5,4-b]pyridine-2-carbaldehyde (TPCA) is an organic compound belonging to the class of thiazolopyridines. It is an important intermediate for the synthesis of a variety of heterocyclic compounds and has been the subject of numerous studies for its interesting biological and pharmacological properties. TPCA has been found to possess antifungal, antibacterial, anti-inflammatory, anti-cancer and anti-HIV activities. It is also used as a starting material for the synthesis of various pharmaceuticals and agrochemicals.
Scientific Research Applications
Antimicrobial Applications
Thiazolo[5,4-b]pyridine derivatives have been synthesized to obtain highly effective antimicrobial agents. These compounds have shown promise in combating various microbial infections due to their structural properties .
Anticancer Properties
Research has also focused on the anticancer potential of these derivatives. The unique structure of thiazolo[5,4-b]pyridine-2-carbaldehyde may contribute to its efficacy in targeting cancer cells .
Weed Control
In the agricultural sector, certain thiazolo[5,4-b]pyridine derivatives have demonstrated good control of grass weeds in various test systems. This suggests potential use as herbicides for managing weed growth in crops .
Synthesis and Optimization
The synthesis process of these compounds is an area of active research. Efficient methods have been developed to prepare thiazolo[5,4-b]pyridine derivatives from commercially available substances .
Biological Profile
The biological profile of these compounds is being studied to understand their behavior and effects in biological systems. This includes their interaction with other molecules and potential side effects .
Crystal Structures and Chemical Properties
Researchers are examining the crystal structures and chemical properties of thiazolo[5,4-b]pyridine derivatives. Understanding these aspects can lead to the development of new compounds with enhanced activities .
properties
IUPAC Name |
[1,3]thiazolo[5,4-b]pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2OS/c10-4-6-9-5-2-1-3-8-7(5)11-6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXEAWTJMGDYYQB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)SC(=N2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1,3]Thiazolo[5,4-b]pyridine-2-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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